2-[(4-Chlorophenyl)methyl]-4-(propan-2-yl)cyclohexan-1-amine

• IUPAC Name: 2-[(4-chlorophenyl)methyl]-4-propan-2-ylcyclohexan-1-amine
• InChI: InChI=1S/C16H24ClN/c1-11(2)13-5-8-16(18)14(10-13)9-12-3-6-15(17)7-4-12/h3-4,6-7,11,13-14,16H,5,8-10,18H2,1-2H3
• InChI Key: FUZAJAHTRAMWEM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC(C(C1)CC2=CC=C(C=C2)Cl)N
• Molecular Formula: C16H24ClN
• Molecular Weight: 265.82 g/mol

Description

The compound “2-[(4-Chlorophenyl)methyl]-4-(propan-2-yl)cyclohexan-1-amine” is a research chemical with the CAS number 1406513-68-5. It has a molecular weight of 265.82 and a molecular formula of C16H24ClN.

Molecular Structure Analysis

The molecular structure of “2-[(4-Chlorophenyl)methyl]-4-(propan-2-yl)cyclohexan-1-amine” can be represented by the formula C16H24ClN. This indicates that the molecule consists of 16 carbon atoms, 24 hydrogen atoms, 1 chlorine atom, and 1 nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[(4-Chlorophenyl)methyl]-4-(propan-2-yl)cyclohexan-1-amine” include a molecular weight of 265.82. The compound is in liquid form, has a refractive index of 1.548 (lit.), and a density of 1.112 g/mL at 25 °C (lit.). The boiling point is not specified.

Scientific Research Applications

Synthesis and Reactions

• Chemical Reactions and Synthesis : The study of chemical reactions involving compounds similar to 2-[(4-Chlorophenyl)methyl]-4-(propan-2-yl)cyclohexan-1-amine has led to the development of novel synthetic pathways and materials. For instance, the reaction between cyclohexanone, acetophenone, and 4-(dimethylamino)benzaldehyde with allylamine resulted in the formation of N-methylene-2-propen-amines, showcasing a method for synthesizing complex amine derivatives (Chen Link, 2002).

Catalysis and Organic Synthesis

• Catalysis : A carbene-catalyzed α-carbon amination of chloroaldehydes was developed, demonstrating a method for obtaining optically enriched dihydroquinoxalines, crucial structures in natural products and synthetic bioactive molecules. This highlights the role of compounds like 2-[(4-Chlorophenyl)methyl]-4-(propan-2-yl)cyclohexan-1-amine in facilitating complex organic reactions (Ruoyan Huang et al., 2019).

Fluorescence and Sensing Applications

• Fluorescent Probes : Research into polythiophene-based conjugated polymers related to 2-[(4-Chlorophenyl)methyl]-4-(propan-2-yl)cyclohexan-1-amine showed high selectivity and sensitivity towards Hg2+ in aqueous solutions, highlighting the compound's potential in developing sensitive and selective sensors for metal ions (Chaoxia Guo et al., 2014).

Anticonvulsant and Biological Activity

• Anticonvulsant Properties : Enaminones related to 2-[(4-Chlorophenyl)methyl]-4-(propan-2-yl)cyclohexan-1-amine have been studied for their anticonvulsant activity, demonstrating significant potential in the development of new therapeutic agents (K. Scott et al., 1993).

Corrosion Inhibition

• Corrosion Inhibition : Amines and their derivatives, similar to 2-[(4-Chlorophenyl)methyl]-4-(propan-2-yl)cyclohexan-1-amine, have been explored as corrosion inhibitors, indicating their importance in protecting metals and alloys in aggressive environments (Y. Boughoues et al., 2020).